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Compound of Interest

Compound Name: 1,1-Dichloroethane

Cat. No.: B041102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the industrial utilization of 1,1-
dichloroethane as a key chemical intermediate. The information is intended to support

research and development activities by providing quantitative data, detailed experimental

protocols, and visual representations of the core chemical processes.

Overview of Industrial Applications
1,1-Dichloroethane (CH₃CHCl₂) is a chlorinated hydrocarbon primarily used as a feedstock in

the synthesis of other valuable chemicals.[1][2] Its major applications lie in the production of

1,1,1-trichloroethane and vinyl chloride, both of which are significant monomers and solvents in

the chemical industry.[1][2][3] While its use has been influenced by environmental regulations,

particularly the Montreal Protocol which phased out 1,1,1-trichloroethane due to its ozone-

depleting properties, the underlying chemical transformations remain relevant for research and

specialized applications.[1]

Physicochemical and Safety Data
A summary of key properties and safety information for 1,1-dichloroethane is presented

below.
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Property Value Reference

Molecular Formula C₂H₄Cl₂ [4]

Molar Mass 98.96 g/mol [4]

Boiling Point 57.3 °C (135.1 °F) [4]

Melting Point -97 °C (-143 °F) [4]

Density 1.17 g/cm³ [4]

Solubility in Water 0.55 g/100 mL at 20 °C [4]

Flash Point -12 °C (10 °F) [5]

Autoignition Temperature 458 °C (856 °F) [5]

OSHA PEL (8-hr TWA) 100 ppm (400 mg/m³) [4]

NIOSH REL (10-hr TWA) 100 ppm (400 mg/m³) [4]

IDLH 3000 ppm [4]

Safety Precautions: 1,1-Dichloroethane is a flammable liquid and should be handled in a well-

ventilated fume hood away from ignition sources.[5] Personal protective equipment (PPE),

including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat, should be

worn at all times.[5][6] Emergency eyewash and safety shower facilities should be readily

accessible.[6] All waste containing 1,1-dichloroethane must be disposed of as hazardous

waste according to institutional and local regulations.[6]

Synthesis of 1,1,1-Trichloroethane
The primary industrial route to 1,1,1-trichloroethane involves the photochemical chlorination of

1,1-dichloroethane.
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Parameter Value Reference

Reactants
1,1-Dichloroethane, Chlorine

(Cl₂)
[1]

Product
1,1,1-Trichloroethane

(CH₃CCl₃)
[1]

Byproduct Hydrogen Chloride (HCl) [1]

Catalyst/Initiator Ultraviolet (UV) irradiation [1]

Reaction Temperature

Not specified, but

photochemical reactions are

often near ambient.

Yield 80-90% [1]

Major Side Product 1,1,2-Trichloroethane [1]

Experimental Protocol: Photochemical Chlorination of
1,1-Dichloroethane
This protocol is a generalized procedure based on established industrial principles.

Researchers should adapt and optimize the conditions for their specific laboratory setup.

Materials:

1,1-Dichloroethane (reagent grade)

Chlorine gas

Nitrogen gas (for inerting)

Anhydrous sodium bicarbonate or a similar neutralizing agent

Anhydrous magnesium sulfate or a similar drying agent

Photochemical reactor equipped with a UV lamp (e.g., mercury vapor lamp), gas inlet,

condenser, and temperature probe.
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Gas flow meters

Scrubbing solution for chlorine and HCl (e.g., sodium hydroxide solution)

Distillation apparatus

Procedure:

Reactor Setup: Assemble the photochemical reactor in a fume hood. Ensure all glassware is

dry. The UV lamp should be positioned to provide maximum irradiation to the reaction

mixture.

Inerting: Purge the reactor with nitrogen gas to remove air and moisture.

Charging the Reactor: Charge the reactor with a known quantity of 1,1-dichloroethane.

Reaction Initiation: Begin stirring the 1,1-dichloroethane and turn on the UV lamp.

Chlorine Addition: Introduce a controlled flow of chlorine gas into the reactor below the liquid

surface. The molar ratio of chlorine to 1,1-dichloroethane should be carefully controlled.

The reaction is exothermic, and the temperature should be monitored and controlled if

necessary using a cooling bath.

Reaction Monitoring: The progress of the reaction can be monitored by taking small aliquots

and analyzing them by gas chromatography (GC) to determine the conversion of 1,1-
dichloroethane and the formation of 1,1,1-trichloroethane and byproducts.

Reaction Quenching: Once the desired conversion is achieved, stop the chlorine flow and

turn off the UV lamp. Purge the reactor with nitrogen to remove any unreacted chlorine and

HCl gas, directing the effluent gas through a scrubber.

Work-up:

Transfer the crude reaction mixture to a separatory funnel.

Wash the organic layer with a saturated solution of sodium bicarbonate to neutralize any

remaining HCl.
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Wash with water.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Purification: The major side product, 1,1,2-trichloroethane, can be separated from the

desired 1,1,1-trichloroethane by fractional distillation.[1] The boiling point of 1,1,1-

trichloroethane is 74.1 °C, and the boiling point of 1,1,2-trichloroethane is 113.5 °C.

Reaction Pathway and Workflow
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Synthesis of 1,1,1-Trichloroethane

Reactants

Process

Products

1,1-Dichloroethane

Photochemical Reactor
(UV Irradiation)

Chlorine

1,1,1-Trichloroethane Hydrogen Chloride (Byproduct) 1,1,2-Trichloroethane (Side Product)
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Synthesis of Vinyl Chloride from 1,1-Dichloroethane

Reactant

Process

Products

1,1-Dichloroethane

Packed-Bed Reactor
(Catalyst, Heat)

Vinyl_Chloride Hydrogen Chloride (Byproduct)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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